Cas no 301680-57-9 (2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 301680-57-9
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• CID: 5453415
• Update Time: 2025-11-04

2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Inchi： 1S/C17H18N2O2S/c18-16(21)15-12-8-4-5-9-13(12)22-17(15)19-14(20)10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H2,18,21)(H,19,20)
• InChI Key： MUPKQHJSQBTFOY-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(N)=O)=C(NC(CC1=CC=CC=C1)=O)S2

Additional information on 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

2-[(Phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 301680-57-9): A Comprehensive Overview

The compound 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 301680-57-9) is a specialized organic molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This benzothiophene derivative is characterized by its unique structural features, which include a tetrahydrobenzothiophene core, a phenylacetyl group, and a carboxamide functionality. These structural elements contribute to its potential applications in drug discovery and development.

One of the key reasons for the growing interest in 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is its potential role as a pharmacophore in the design of novel therapeutic agents. Researchers have explored its utility in targeting various biological pathways, particularly those involved in inflammation and metabolic disorders. The compound's benzothiophene scaffold is known to interact with specific enzyme systems, making it a valuable candidate for further investigation.

In recent years, the demand for benzothiophene derivatives has surged due to their versatility in drug design. The 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide structure is particularly noteworthy for its ability to mimic natural ligands, thereby modulating receptor activity. This property has led to its exploration in the development of small-molecule inhibitors and allosteric modulators, which are highly sought after in the pharmaceutical industry.

The synthesis of 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves a series of well-defined chemical transformations. Key steps include the construction of the tetrahydrobenzothiophene ring, followed by the introduction of the phenylacetyl and carboxamide groups. Researchers have optimized these synthetic routes to achieve high yields and purity, ensuring the compound's suitability for further biological evaluation.

From a physicochemical perspective, 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide exhibits moderate solubility in organic solvents, which facilitates its use in various experimental settings. Its molecular weight and logP values suggest favorable pharmacokinetic properties, making it a promising candidate for oral administration in preclinical studies.

The biological activity of 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been the subject of several investigations. Preliminary studies indicate that it may interact with G-protein-coupled receptors (GPCRs), a class of proteins that are critical targets in drug discovery. Its potential to modulate cell signaling pathways has sparked interest in its application for treating chronic diseases.

In the context of drug discovery, the compound's structure-activity relationship (SAR) has been meticulously studied. Researchers have synthesized analogs of 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide to explore variations in its pharmacological profile. These efforts have yielded valuable insights into the molecular features that enhance its efficacy and selectivity.

The market potential of 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is closely tied to its applications in precision medicine. As the pharmaceutical industry shifts toward personalized therapies, compounds with well-defined mechanisms of action are in high demand. This molecule's ability to target specific biological pathways positions it as a valuable asset in this evolving landscape.

Recent advancements in computational chemistry have further illuminated the potential of 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. Molecular docking studies have revealed its binding modes with various protein targets, providing a foundation for rational drug design. These insights are instrumental in optimizing its bioavailability and therapeutic index.

In conclusion, 2-[(phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 301680-57-9) represents a compelling area of research in modern medicinal chemistry. Its unique structural attributes, combined with its promising biological activities, make it a molecule of significant interest. As scientific understanding of its mechanistic pathways deepens, its applications in drug development are expected to expand, offering new opportunities for therapeutic innovation.